5-bromo-N-(3,4-dimethoxybenzyl)-2-thiophenecarboxamide

• IUPAC Name: 5-bromo-N-[(3,4-dimethoxyphenyl)methyl]thiophene-2-carboxamide
• InChI: InChI=1S/C14H14BrNO3S/c1-18-10-4-3-9(7-11(10)19-2)8-16-14(17)12-5-6-13(15)20-12/h3-7H,8H2,1-2H3,(H,16,17)
• InChI Key: DPACVHCSUFMTLC-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)CNC(=O)C2=CC=C(S2)Br)OC
• Molecular Formula: C14H14BrNO3S
• Molecular Weight: 356.24 g/mol

Description

5-bromo-N-(3,4-dimethoxybenzyl)-2-thiophenecarboxamide is a synthetic organic compound that belongs to the class of thiophene derivatives This compound is characterized by the presence of a bromine atom, a dimethoxybenzyl group, and a thiophenecarboxamide moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-bromo-N-(3,4-dimethoxybenzyl)-2-thiophenecarboxamide typically involves the reaction of 5-bromo-2-thiophenecarboxylic acid with 3,4-dimethoxybenzylamine. The reaction is carried out under controlled conditions, often using a coupling reagent such as N,N’-dicyclohexylcarbodiimide (DCC) to facilitate the formation of the amide bond. The reaction mixture is usually stirred at room temperature or slightly elevated temperatures to ensure complete conversion.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of automated reactors and continuous flow systems can enhance the efficiency and yield of the production process. Purification steps such as recrystallization or chromatography are employed to obtain the compound in high purity.

Chemical Reactions Analysis

Types of Reactions

5-bromo-N-(3,4-dimethoxybenzyl)-2-thiophenecarboxamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride.

Substitution: The bromine atom in the compound can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Sodium iodide in acetone for halogen exchange reactions.

Major Products Formed

Oxidation: Formation of corresponding sulfoxides or sulfones.

Reduction: Formation of the corresponding amine.

Substitution: Formation of iodinated derivatives.

Scientific Research Applications

5-bromo-N-(3,4-dimethoxybenzyl)-2-thiophenecarboxamide has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored as a potential lead compound in drug discovery and development.

Industry: Utilized in the development of novel materials and chemical processes.

Mechanism of Action

The mechanism of action of 5-bromo-N-(3,4-dimethoxybenzyl)-2-thiophenecarboxamide involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• 5-bromo-N-(3,4-dimethoxybenzyl)pyrimidin-2-amine
• 5-bromo-N-(3,4-dimethoxybenzyl)pyridin-2-amine

Uniqueness

5-bromo-N-(3,4-dimethoxybenzyl)-2-thiophenecarboxamide is unique due to its thiophene core, which imparts distinct chemical and biological properties compared to its pyrimidine and pyridine analogs. The presence of the thiophene ring can influence the compound’s reactivity, stability, and interaction with biological targets, making it a valuable compound for various research applications.